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Compound of Interest

Compound Name: NICKEL TARTRATE

Cat. No.: B1611676 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of nickel tartrate, ensuring compliance with regulations and promoting a

safe laboratory environment. Researchers, scientists, and drug development professionals

should adhere to these procedures to minimize environmental impact and personal exposure

risks.

Nickel tartrate, a coordination compound of nickel(II) ions and tartrate anions, is a green

crystalline solid or powder.[1] Like other nickel compounds, it is recognized for its potential

health hazards, including skin sensitization, carcinogenicity, and specific target organ toxicity

through prolonged or repeated exposure. Therefore, proper handling and disposal as

hazardous waste are imperative.

Step-by-Step Disposal Protocol
The following procedures outline the necessary steps for the safe disposal of nickel tartrate
from a laboratory setting. This protocol is based on established guidelines for handling heavy

metal compounds and general laboratory chemical waste.

1. Waste Identification and Classification:

Treat all nickel tartrate waste as hazardous. Due to the presence of nickel, it falls under the

category of heavy metal waste.
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Consult your institution's specific guidelines for hazardous waste classification. Based on

United States Environmental Protection Agency (EPA) regulations, wastes are considered

hazardous if they exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity. Nickel

compounds are noted for their toxicity.

2. Waste Segregation and Collection:

Do not dispose of nickel tartrate down the drain. Aqueous solutions and solid forms must be

collected for hazardous waste pickup.

Collect nickel tartrate waste in a designated, properly labeled hazardous waste container.

Use a container that is chemically compatible with nickel tartrate. High-density polyethylene

(HDPE) containers are generally suitable.

Ensure the container is in good condition, free from leaks or residues on the exterior.

Do not mix nickel tartrate waste with other incompatible waste streams.

3. Labeling and Storage:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name ("Nickel Tartrate"), the concentration (if in

solution), and the accumulation start date (the date the first drop of waste was added to the

container).

Store the sealed container in a designated satellite accumulation area (SAA) within the

laboratory, at or near the point of generation.

Ensure the SAA is away from general work areas and sources of ignition or environmental

release (e.g., drains).

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.
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Do not transport the hazardous waste yourself. Trained EHS personnel should handle the

collection and transportation.

Reputable licensed hazardous waste disposal firms are essential for the final treatment and

disposal of the material. Flinn Scientific's disposal method for heavy metals (#27f)

recommends using a licensed hazardous waste disposal service.[2]

Key Data for Nickel Tartrate
For quick reference, the following table summarizes important properties of nickel tartrate.

Property Value

Chemical Formula C₄H₄NiO₆[3]

Appearance Green crystalline solid or powder[1]

Solubility Moderately soluble in water[1]

Known Hazards

Skin sensitizer, suspected carcinogen, causes

damage to organs through prolonged or

repeated exposure

Thermal Decomposition

Decomposes upon heating to yield nickel oxide

(NiO) and gaseous products such as carbon

dioxide and water vapor.[1][4]

Experimental Protocols
The procedures outlined in this guide are based on standard laboratory safety protocols and

hazardous waste management principles. Specific experimental protocols that generate nickel
tartrate waste should incorporate these disposal steps into their methodology from the outset

to ensure a seamless and safe workflow.

Nickel Tartrate Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of nickel tartrate waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of nickel tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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